Cas no 2418677-09-3 (3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid)

• Product Name: 3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid
• CAS No: 2418677-09-3
• MF: C₁₁H₁₂ClIO₄S
• MW: 402.633053779602
• CID: 5677278
• PubChem ID: 165868641
• Update Time: 2025-05-22

3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2418677-09-3
• 3-[(chlorosulfonyl)methyl]-5-iodo-2,4,6-trimethylbenzoic acid
• EN300-26631640
• 3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid

• Inchi： 1S/C11H12ClIO4S/c1-5-8(4-18(12,16)17)6(2)10(13)7(3)9(5)11(14)15/h4H2,1-3H3,(H,14,15)
• InChI Key： QOQTXUMPUGNLQN-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(=O)O)C(C)=C(CS(=O)(=O)Cl)C=1C

Computed Properties

• Exact Mass: 401.91896g/mol
• Monoisotopic Mass: 401.91896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid

3-(Chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2418677-09-3, known as 3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid, is a highly specialized organic compound with a complex structure. This compound belongs to the class of benzoic acids, which are widely studied in the fields of organic chemistry and pharmacology. The benzoic acid moiety serves as the central framework, with multiple substituents attached at specific positions to confer unique chemical and biological properties.

The structure of 3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid is characterized by a benzene ring substituted with several functional groups. At position 3, there is a chlorosulfonylmethyl group (-SO₂CH₂Cl), which introduces both electron-withdrawing and electrophilic properties. This group is known to enhance the reactivity of the molecule in certain chemical reactions. At position 5, an iodine atom is attached, contributing to the molecule's halogen content and potentially influencing its pharmacokinetic properties. Additionally, the benzene ring is substituted with three methyl groups at positions 2, 4, and 6. These methyl groups provide steric bulk and may play a role in stabilizing the molecule's conformation.

Recent studies have highlighted the potential of this compound in various applications. For instance, researchers have explored its role in drug design due to its unique combination of functional groups. The chlorosulfonylmethyl group has been shown to enhance bioavailability in certain drug candidates by improving solubility and permeability. Furthermore, the presence of iodine at position 5 has been linked to increased metabolic stability in preclinical models.

Another area of interest lies in the compound's ability to act as a precursor in organic synthesis. The trimethylbenzoic acid framework serves as a versatile platform for constructing more complex molecules. For example, chemists have utilized this compound as a starting material for synthesizing bioactive compounds with potential anti-inflammatory or anticancer properties.

In terms of synthesis, 3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid can be prepared through a multi-step process involving Friedel-Crafts acylation and subsequent halogenation reactions. The synthesis typically begins with the preparation of the benzoic acid derivative followed by the introduction of substituents at specific positions using directed metallation techniques.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided insights into its molecular structure and purity. For instance, high-resolution MS has confirmed the exact mass of the molecule, while NMR studies have revealed details about its electronic environment and intermolecular interactions.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Density functional theory (DFT) calculations have been employed to study its frontier molecular orbitals and reactivity patterns. These studies suggest that the chlorosulfonylmethyl group significantly influences the molecule's electron distribution, making it more susceptible to nucleophilic attack.

In conclusion,3-(chlorosulfonyl)methyl-5-iodo-2,4,6-trimethylbenzoic acid is a fascinating compound with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop novel compounds with specific biological activities. As ongoing studies continue to uncover new insights into its properties and potential uses,this compound is poised to play an increasingly important role in various scientific disciplines.